Cas no 51339-61-8 (2-(Ethoxycarbonyl)-4-piperidone)

• Product Name: 2-(Ethoxycarbonyl)-4-piperidone
• CAS No: 51339-61-8
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 2108969
• PubChem ID: 57437086
• Update Time: 2025-09-22

2-(Ethoxycarbonyl)-4-piperidone Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxopiperidine-2-carboxylate
• DA-20263
• SCHEMBL4488007
• 51339-61-8
• Ethyl4-oxopiperidine-2-carboxylate
• 2-(Ethoxycarbonyl)-4-piperidone

• Inchi： 1S/C8H13NO3/c1-2-12-8(11)7-5-6(10)3-4-9-7/h7,9H,2-5H2,1H3
• InChI Key： OCYFGZIDDAGMJJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC(CCN1)=O)=O

Computed Properties

• Exact Mass: 171.08954328Da
• Monoisotopic Mass: 171.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.4Ų